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Compound of Interest

Compound Name: Rebaudioside N

Cat. No.: B3027041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rebaudioside N is a minor steviol glycoside found in the leaves of the Stevia rebaudiana

Bertoni plant. Like other steviol glycosides, it is a natural, non-caloric sweetener with potential

applications in the food, beverage, and pharmaceutical industries. The complex structure of

Rebaudioside N, featuring a diterpenoid steviol backbone glycosylated with multiple sugar

moieties including a deoxyhexose (rhamnose), necessitates a highly selective and sensitive

analytical method for its accurate identification and quantification. Ultra-High-Performance

Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) offers the

required specificity and sensitivity for the analysis of Rebaudioside N in complex matrices

such as stevia extracts and final products. This application note provides a detailed protocol for

the identification and quantification of Rebaudioside N using UHPLC-MS/MS.

Experimental Protocols
Sample Preparation
A generic sample preparation protocol for the extraction of Rebaudioside N from stevia leaves

or commercial sweetener formulations is outlined below. This protocol may require optimization

depending on the specific sample matrix.
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Materials:

Stevia leaf powder or commercial sweetener product

Water:Acetonitrile (80:20, v/v) extraction solvent

Vortex mixer

Centrifuge

0.22 µm syringe filters

Protocol:

Weigh 50 mg of the homogenized stevia leaf powder or 100 mg of the commercial sweetener

into a centrifuge tube.

Add 10 mL of the water:acetonitrile (80:20, v/v) extraction solvent.

Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

Place the tube in an ultrasonic bath for 30 minutes to facilitate extraction.

Centrifuge the sample at 4000 rpm for 10 minutes to pellet solid material.

Filter the supernatant through a 0.22 µm syringe filter into a UHPLC vial.

The sample is now ready for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis
The following are typical UHPLC-MS/MS parameters for the analysis of steviol glycosides,

which can be adapted for Rebaudioside N.

UHPLC System:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water
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Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-1 min: 20% B

1-10 min: 20-80% B (linear gradient)

10-12 min: 80% B

12.1-15 min: 20% B (column re-equilibration)

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

Mass Spectrometry System:

Ionization Mode: Electrospray Ionization (ESI), Positive and Negative

Scan Mode: Multiple Reaction Monitoring (MRM) is recommended for quantification. Full

scan can be used for initial identification.

Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 350 °C

Gas Flow Rates: Optimized for the specific instrument.

Rebaudioside N Identification Parameters:

Molecular Formula: C₅₆H₉₀O₃₂

Monoisotopic Mass: 1274.5365 g/mol
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Precursor Ions:

Positive Mode [M+H]⁺: m/z 1275.5477[1]

Negative Mode [M-H]⁻: m/z 1273.5320

Fragment Ions (Positive Mode):m/z 633, 471, 309, 273, 147[1]

Quantitative Data Summary
While specific quantitative data for Rebaudioside N is not widely available, the following table

provides typical performance characteristics for the UHPLC-MS/MS analysis of other steviol

glycosides. These values can serve as a benchmark for method validation of Rebaudioside N
analysis.

Parameter
Typical Value Range for Steviol
Glycosides

Linearity (R²) > 0.99

Limit of Detection (LOD) 0.01 - 1.0 ng/mL

Limit of Quantification (LOQ) 0.05 - 5.0 ng/mL

Recovery 90 - 110%

Precision (%RSD) < 15%

Visualizations
Analytical Workflow for Rebaudioside N Identification
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Caption: A generalized workflow for the extraction and analysis of Rebaudioside N.
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Caption: The structural relationship between the steviol aglycone and Rebaudioside N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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